5-(2-fluorophenyl)-1-(4-methylphenyl)-3-[(4-methylphenyl)amino]-1,5-dihydro-2H-pyrrol-2-one

• IUPAC Name: 2-(2-fluorophenyl)-4-(4-methylanilino)-1-(4-methylphenyl)-2H-pyrrol-5-one
• InChI: InChI=1S/C24H21FN2O/c1-16-7-11-18(12-8-16)26-22-15-23(20-5-3-4-6-21(20)25)27(24(22)28)19-13-9-17(2)10-14-19/h3-15,23,26H,1-2H3
• InChI Key: QDCNAIVUSBXJHH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC2=CC(N(C2=O)C3=CC=C(C=C3)C)C4=CC=CC=C4F
• Molecular Formula: C24H21FN2O
• Molecular Weight: 372.4 g/mol

Description

5-(2-fluorophenyl)-1-(4-methylphenyl)-3-[(4-methylphenyl)amino]-1,5-dihydro-2H-pyrrol-2-one is a useful research compound. Its molecular formula is C24H21FN2O and its molecular weight is 372.443. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

• The compound is used in the synthesis of substituted pyrroles, such as in the microwave-assisted zinc chloride-catalyzed synthesis, leading to 2,5-di- and 2,3,5-trisubstituted pyrroles (Wyrębek et al., 2009).
• It is also involved in the synthesis of various pyrrole derivatives, which are demonstrated to have applications in the field of organic chemistry and materials science (Benetti et al., 2002).

Biological Applications

• Certain derivatives of this compound, specifically diarylpyrrole derivatives, have shown antimycobacterial activity, which is significant in the search for new antitubercular drugs (Biava et al., 2009); (Biava et al., 2006).

Corrosion Inhibition

• Pyrrole carbonitriles, which are structurally similar, have been studied as effective corrosion inhibitors for mild steel in acidic environments. This showcases an industrial application of such compounds (Verma et al., 2015).

Pharmaceutical Research

• Derivatives of this compound have been explored for their potential in cancer therapy, such as in the synthesis of novel antitumor agents like 5-fluoro-2-(4-amino-3-methylphenyl)benzothiazoles (Bradshaw et al., 2002).